

clinical trial results for bardoxolone methyl (oleanolic acid derivative)

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: *Oleanonic Acid*

Cat. No.: *B1662496*

[Get Quote](#)


Bardoxolone Methyl: A Comparative Guide for Renal Disease Therapeutics

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the clinical trial results of bardoxolone methyl, an oleanolic acid derivative, with alternative therapies for Alport syndrome and chronic kidney disease (CKD). The information is presented to facilitate a comprehensive understanding of its performance, supported by experimental data, detailed methodologies, and visual representations of its mechanism and trial designs.

Mechanism of Action: The Nrf2 Pathway

Bardoxolone methyl is a semi-synthetic triterpenoid that functions as an activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway and an inhibitor of the pro-inflammatory NF- κ B pathway.^[1] Under normal conditions, Nrf2 is held in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation.^{[2][3]} Bardoxolone methyl binds to Keap1, leading to the release and translocation of Nrf2 to the nucleus.^{[2][3]} In the nucleus, Nrf2 activates the transcription of antioxidant and cytoprotective genes, which is believed to reduce inflammation and oxidative stress, contributing to its potential therapeutic effects in kidney diseases.^{[2][4]}



[Click to download full resolution via product page](#)

Bardoxolone Methyl's dual mechanism of action.

Clinical Trial Performance: A Comparative Analysis

The following tables summarize the quantitative data from key clinical trials of bardoxolone methyl and its alternatives in Alport syndrome and Chronic Kidney Disease.

Alport Syndrome

Treatment	Trial	Dosage	Primary Endpoint	Change in eGFR (mL/min/1.73 m ²)	Key Adverse Events	Citation(s)
Bardoxolone Methyl	CARDINAL (Phase 3)	Dose-titrated to 20 mg or 30 mg once daily	Change from baseline in eGFR at Week 48 and 100	Year 1: +9.50 (Bardoxolone) vs. -4.78 (Placebo). Year 2: -0.8 (Bardoxolone) vs. -8.5 (Placebo)	Muscle spasms, increased aminotransferases	[5] [6] [7]
Ramipril	EARLY PROTECT (Phase 3)	1 mg/m ² /day up to 6 mg/m ² /day	Time to progression to next disease level	Not directly reported as change in eGFR, but reduced disease progression by >40%	Not specified in detail	[8] [9] [10]

Chronic Kidney Disease (CKD)

Treatment	Trial	Patient Population	Dosage	Primary Endpoint	Change in eGFR (mL/min/1.73 m ²)	Key Adverse Events	Citation(s)
Bardoxolone Methyl	BEAM (Phase 2)	T2D, CKD Stage 3b-4	25, 75, 150 mg once daily	Change from baseline in eGFR at 24 weeks	24 Weeks:	Muscle spasms, hypomagnesemia, increased ALT	[11] [12]
					+8.2 (25mg),		
					+11.4 (75mg),		
					+10.4 (150mg) vs. Placebo		
Bardoxolone Methyl	BEACON (Phase 3)	T2D, CKD Stage 4	20 mg once daily	Time to ESRD or cardiovascular death	Increase in eGFR sustained through week 48	Terminated early due to increased heart failure events	[13] [14] [15]
Bardoxolone Methyl	TSUBAKI (Phase 2)	T2D, CKD Stage 3-4	Dose-titrated	Change from baseline in measured GFR at week 16	+5.95 (Bardoxolone) vs. -0.69 (Placebo)	Viral upper respiratory tract infections	[1] [16] [17]
Dapagliflozin	DAPA-CKD	CKD with and without T2D	10 mg once daily	Composite of ≥50% sustained eGFR decline, ESRD,	Slower rate of eGFR decline vs. Placebo (differenc	Not specified in detail	[3] [4] [11] [13] [18]

				renal or CV death	e of 2.26 mL/min/1 .73 m ² per year in T2DM)		
Finereno ne	FIDELIO- DKD	T2D, CKD	10 or 20 mg once daily	Composit e of kidney failure, sustained ≥40% eGFR decline, or renal death	Lower risk of CKD progressi on vs. Placebo	Hyperkal emia	[19][20] [21]
ACE Inhibitors /ARBs	Meta- analysis	Advance d CKD (eGFR <30)	N/A	Kidney failure with replacem ent therapy (KFRT)	Lower risk of KFRT (HR 0.66) vs. comparat or	Not specified in detail	[22][23] [24][25]

Experimental Protocols

Detailed methodologies for key clinical trials are crucial for the critical appraisal of their findings.

CARDINAL Trial (Bardoxolone Methyl in Alport Syndrome)

- Study Design: A Phase 3, international, multicenter, double-blind, placebo-controlled, randomized trial.[\[7\]\[26\]](#)
- Participants: 157 patients aged 12-70 years with a confirmed diagnosis of Alport syndrome and an eGFR of 30-90 mL/min/1.73 m².[\[7\]\[26\]](#) Patients with significant cardiovascular histories were excluded.[\[7\]\[26\]](#)


- Intervention: Patients were randomized 1:1 to receive bardoxolone methyl or placebo. The bardoxolone methyl dose was titrated from a starting dose of 5 mg once daily to a target of 20 mg or 30 mg once daily, depending on baseline proteinuria.[\[27\]](#)[\[28\]](#)
- Primary Endpoints: The change from baseline in eGFR at Week 48 and Week 100.[\[7\]](#)
- Key Secondary Endpoint: The change from baseline in eGFR after a 4-week withdrawal period at Week 52 and Week 104.[\[7\]](#)

DAPA-CKD Trial (Dapagliflozin in Chronic Kidney Disease)

- Study Design: A randomized, double-blind, placebo-controlled, multicenter trial.[\[3\]](#)[\[4\]](#)[\[11\]](#)[\[18\]](#)
- Participants: Approximately 4,300 patients with CKD Stages 2-4 (eGFR 25-75 mL/min/1.73 m²) and elevated urinary albumin excretion, with or without type 2 diabetes.[\[3\]](#)[\[4\]](#)[\[11\]](#)[\[18\]](#)
- Intervention: Patients were randomized to receive dapagliflozin 10 mg once daily or placebo, in addition to standard of care including an ACE inhibitor or ARB.[\[3\]](#)[\[4\]](#)
- Primary Endpoint: A composite of a sustained decline in eGFR of $\geq 50\%$, end-stage renal disease (ESRD), or death from renal or cardiovascular causes.[\[3\]](#)[\[11\]](#)[\[18\]](#)

Visualizing Experimental Workflow

The following diagram illustrates a generalized workflow for a randomized controlled clinical trial, representative of the studies cited in this guide.



[Click to download full resolution via product page](#)

A generalized workflow for a randomized clinical trial.

Conclusion

Bardoxolone methyl has demonstrated a statistically significant improvement in eGFR in patients with Alport syndrome and certain populations with CKD. However, the clinical development program has also highlighted important safety concerns, most notably an increased risk of heart failure in patients with advanced CKD and type 2 diabetes, which led to the early termination of the BEACON trial.[13] In contrast, alternatives such as SGLT2 inhibitors and finerenone have shown consistent benefits in slowing the progression of CKD with more manageable safety profiles. The decision to pursue bardoxolone methyl or its analogs in future drug development will require careful consideration of its risk-benefit profile in specific, well-defined patient populations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Randomized Clinical Trial on the Effect of Bardoxolone Methyl on GFR in Diabetic Kidney Disease Patients (TSUBAKI Study) - PMC [pmc.ncbi.nlm.nih.gov]
- 2. diabetesjournals.org [diabetesjournals.org]
- 3. academic.oup.com [academic.oup.com]
- 4. research.regionh.dk [research.regionh.dk]
- 5. medpagetoday.com [medpagetoday.com]
- 6. hcplive.com [hcplive.com]
- 7. Study Design and Baseline Characteristics of the CARDINAL Trial: A Phase 3 Study of Bardoxolone Methyl in Patients with Alport Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Safety and Efficacy of the ACE-Inhibitor Ramipril in Alport Syndrome: The Double-Blind, Randomized, Placebo-Controlled, Multicenter Phase III EARLY PRO-TECT Alport Trial in Pediatric Patients - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Safety and Efficacy of the ACE-Inhibitor Ramipril in Alport Syndrome: The Double-Blind, Randomized, Placebo-Controlled, Multicenter Phase III EARLY PRO-TECT Alport Trial in Pediatric Patients - PubMed [pubmed.ncbi.nlm.nih.gov]

- 10. theipna.org [theipna.org]
- 11. Rationale and protocol of the Dapagliflozin And Prevention of Adverse outcomes in Chronic Kidney Disease (DAPA-CKD) randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Bardoxolone methyl: drug development for diabetic kidney disease - PMC [pmc.ncbi.nlm.nih.gov]
- 13. SGLT2 inhibitor slows eGFR decline in patients with CKD - - PACE-CME [pace-cme.org]
- 14. ClinicalTrials.gov [clinicaltrials.gov]
- 15. karger.com [karger.com]
- 16. Randomized Clinical Trial on the Effect of Bardoxolone Methyl on GFR in Diabetic Kidney Disease Patients (TSUBAKI Study) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. scite.ai [scite.ai]
- 18. researchgate.net [researchgate.net]
- 19. Effect of finerenone on diabetic kidney disease outcomes with estimated glomerular filtration rate below 25 mL/min/1.73 m² - PMC [pmc.ncbi.nlm.nih.gov]
- 20. Finerenone in Reducing Kidney Failure and Disease Progression in Diabetic Kidney Disease - American College of Cardiology [acc.org]
- 21. Effect of Finerenone on Chronic Kidney Disease Outcomes in Type 2 Diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. Angiotensin-Converting Enzyme Inhibitors or Angiotensin-Receptor Blockers for Advanced Chronic Kidney Disease : A Systematic Review and Retrospective Individual Participant-Level Meta-analysis of Clinical Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. jwatch.org [jwatch.org]
- 24. ACE inhibitors/ARBs reduced kidney failure but not mortality in chronic kidney disease | I.M. Matters Weekly | I.M. Matters Weekly [immattersacp.org]
- 25. Risk of Initiating ACE Inhibitors/ARBs in Advanced CKD - American College of Cardiology [acc.org]
- 26. karger.com [karger.com]
- 27. ClinicalTrials.gov [clinicaltrials.gov]
- 28. Bardoxolone in Alport Syndrome: The CARDINAL trial — NephJC [nephjc.com]
- To cite this document: BenchChem. [clinical trial results for bardoxolone methyl (oleanolic acid derivative)]. BenchChem, [2025]. [Online PDF]. Available at:

[<https://www.benchchem.com/product/b1662496#clinical-trial-results-for-bardoxolone-methyl-oleanolic-acid-derivative>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com